2-[(Cyanomethyl)phenylamino]-5-methoxy-benzoic acid

• CAS No.: 89224-77-1
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 2-[N-(cyanomethyl)anilino]-5-methoxybenzoic acid
• InChI: InChI=1S/C16H14N2O3/c1-21-13-7-8-15(14(11-13)16(19)20)18(10-9-17)12-5-3-2-4-6-12/h2-8,11H,10H2,1H3,(H,19,20)
• InChI Key: YDQILENBFVCDPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N(CC#N)C2=CC=CC=C2)C(=O)O

Description

2-[(Cyanomethyl)phenylamino]-5-methoxy-benzoic acid is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 268 g (4.1 mole) of potassium cyanide in 1.6 l of water was added 1021 g (4.0 mole) of 1,2-dihydro-6-methoxy-1-phenyl-4H-3,1-benzoxazine-4-one at a rate such that the reaction mixture temperature was 35°-40° C. The resulting solution was stirred and maintained at 35°-40° C. for two hours, and then added dropwise to a solution of 8.0 l of ice water and 800 ml of acetic acid. The resulting suspended solid was filtered and washed with water to yield 1084 g (96% yield) of the crude nitrile, mp 122°-130° C. This material was used for further synthesis without additional purification.